5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid

• IUPAC Name: 5-fluorobicyclo[3.2.2]nonane-1-carboxylic acid
• InChI: InChI=1S/C10H15FO2/c11-10-3-1-2-9(4-6-10,5-7-10)8(12)13/h1-7H2,(H,12,13)
• InChI Key: BWAOBFXQZPGINB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(C1)(CC2)F)C(=O)O
• Molecular Formula: C10H15FO2
• Molecular Weight: 186.22 g/mol

Description

5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid is a fluorinated bicyclic carboxylic acid with potential applications in various scientific fields. Its unique structure, featuring a fluorine atom and a bicyclic framework, makes it an interesting compound for research and industrial use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid typically involves multiple steps, starting from simpler precursors. One common approach is the fluorination of a bicyclic precursor followed by carboxylation. The reaction conditions often require the use of strong fluorinating agents and controlled temperatures to ensure the selective introduction of the fluorine atom.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale fluorination reactors and optimized reaction conditions to maximize yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid can undergo various chemical reactions, including:

• Oxidation: The carboxylic acid group can be further oxidized to produce derivatives such as esters or amides.

• Reduction: Reduction reactions can be performed to convert the carboxylic acid group into alcohols or aldehydes.

• Substitution: The fluorine atom can be substituted with other functional groups, depending on the desired application.

Common Reagents and Conditions:

• Oxidation reactions may use reagents like potassium permanganate or chromic acid.

• Reduction reactions can be carried out using lithium aluminum hydride or borane.

• Substitution reactions often involve nucleophiles such as amines or alcohols, with suitable catalysts and solvents.

Major Products Formed:

• Oxidation: Esters, amides, and other carboxylic acid derivatives.

• Reduction: Alcohols, aldehydes, and other reduced forms.

• Substitution: Fluorinated amines, alcohols, and other substituted derivatives.

Scientific Research Applications

5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid has several applications in scientific research:

• Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

• Biology: The compound can be used in the study of biological systems, particularly in understanding the role of fluorinated compounds in biological processes.

• Industry: Use in the production of specialty chemicals and materials with enhanced properties due to the presence of the fluorine atom.

Mechanism of Action

The mechanism by which 5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid exerts its effects depends on its specific application. In drug discovery, for example, the compound may interact with molecular targets such as enzymes or receptors, leading to biological responses. The fluorine atom can enhance binding affinity and selectivity, making the compound a valuable tool in medicinal chemistry.

Comparison with Similar Compounds

5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid can be compared to other fluorinated bicyclic carboxylic acids, such as 5-Fluorobicyclo[3.2.1]octane-1-carboxylic acid and 5-Fluorobicyclo[3.1.1]heptane-1-carboxylic acid. These compounds share similar structural features but differ in their ring sizes and substitution patterns, leading to variations in their chemical properties and applications.

Conclusion

5-Fluorobicyclo[3.2.2]nonane-1-carboxylic acid is a versatile compound with significant potential in scientific research and industrial applications. Its unique structure and reactivity make it a valuable tool for chemists, biologists, and material scientists alike.